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Compound of Interest

Compound Name: ITIC-4F

Cat. No.: B3028472 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of ITIC-4F, a high-performance non-

fullerene acceptor (NFA) for organic photovoltaic (OPV) applications. Tailored for researchers,

chemists, and materials scientists, this document details the material's identification, key

properties, synthesis and device fabrication protocols, and the fundamental charge transfer

mechanisms that underpin its exceptional performance.

Core Identification and Nomenclature
ITIC-4F is a prominent small molecule acceptor in the field of organic electronics, recognized

for its role in achieving high power conversion efficiencies in organic solar cells.

Identifier Value

CAS Number 2097998-59-7[1][2][3][4][5]

Full Chemical Name

3,9-bis(2-methylene-((3-(1,1-

dicyanomethylene)-6,7-difluoro)-

indanone))-5,5,11,11-tetrakis(4-hexylphenyl)-

dithieno[2,3-d:2',3'-d']-s-indaceno[1,2-b:5,6-

b']dithiophene[1][2]

Alternative Names ITIC-2F, IT-4F, ITIC-F, ITIC-DF, IT4F[2][5]

Molecular Formula C₉₄H₇₈F₄N₄O₂S₄[1]
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Physicochemical and Electronic Properties
The fluorination of the end groups in ITIC-4F significantly influences its electronic properties,

leading to enhanced performance compared to its non-fluorinated counterpart, ITIC. This

strategic modification results in a broader absorption spectrum and deeper HOMO/LUMO

energy levels, which facilitates more efficient charge transfer and contributes to higher power

conversion efficiencies.[1][2]

Property Value Reference

Molecular Weight 1499.90 g/mol [1]

HOMO Energy Level -5.66 eV [6]

LUMO Energy Level -4.14 eV [6]

Purity >99% (¹H NMR) [1]

High-Efficiency Organic Solar Cell Performance
A landmark study by Zhao et al. demonstrated a power conversion efficiency (PCE) of 13.1%

utilizing ITIC-4F as the non-fullerene acceptor.[6] This high performance is attributed to the

synergistic pairing of ITIC-4F with the polymer donor PBDB-T-SF in an inverted device

architecture.

Photovoltaic Parameter Value

Power Conversion Efficiency (PCE) 13.1%

Open-Circuit Voltage (Voc) 0.84 V

Short-Circuit Current Density (Jsc) 19.42 mA/cm²

Fill Factor (FF) 67.89%

Data from a PBDB-T-SF:ITIC-4F based device.[7]

Experimental Protocols
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The following sections provide detailed methodologies for the synthesis of ITIC-4F and the

fabrication and characterization of high-efficiency organic solar cells.

Synthesis of ITIC-4F
The synthesis of ITIC-4F is typically achieved through a Knoevenagel condensation reaction.

The detailed synthetic procedures are often found in the supporting information of seminal

publications. While the specific step-by-step protocol from the original high-impact papers

requires access to their supplementary materials, the general approach involves the reaction of

a core aldehyde precursor with a fluorinated indanone derivative.

Fabrication of Inverted Organic Solar Cells (PBDB-T-
SF:ITIC-4F)
The fabrication of high-performance inverted organic solar cells with the PBDB-T-SF:ITIC-4F
active layer follows a multi-step solution-processing method.

Device Architecture: ITO / ZnO / PBDB-T-SF:ITIC-4F / MoO₃ / Al[1][2]

Step-by-Step Fabrication Protocol:

Substrate Preparation: Indium tin oxide (ITO)-coated glass substrates are sequentially

cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol. The

substrates are then dried and treated with UV-ozone.

Electron Transport Layer (ETL) Deposition: A zinc oxide (ZnO) nanoparticle solution is spin-

coated onto the cleaned ITO substrates and subsequently annealed.

Active Layer Deposition:

A blend solution of PBDB-T-SF and ITIC-4F (typically in a 1:1 weight ratio) in a suitable

solvent (e.g., chlorobenzene with a small percentage of an additive like 1,8-diiodooctane)

is prepared.

The blend solution is spin-coated onto the ZnO layer in an inert atmosphere (e.g., a

nitrogen-filled glovebox).
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The film is then thermally annealed to optimize the morphology of the bulk heterojunction.

Hole Transport Layer (HTL) Deposition: A thin layer of Molybdenum trioxide (MoO₃) is

thermally evaporated on top of the active layer under high vacuum.

Cathode Deposition: Finally, a top electrode of Aluminum (Al) is deposited by thermal

evaporation through a shadow mask to define the device area.

Characterization Techniques
Device Performance: Current density-voltage (J-V) characteristics are measured under

simulated AM 1.5G solar illumination.

Morphology: Atomic Force Microscopy (AFM) and Transmission Electron Microscopy (TEM)

are employed to characterize the surface morphology and phase separation of the active

layer blend.

Charge Carrier Mobility: The space-charge limited current (SCLC) method is used to

determine the electron and hole mobilities of the individual components and the blend.

Visualizing Molecular and Processual Workflows
To further elucidate the concepts discussed, the following diagrams, generated using the DOT

language, illustrate key pathways and workflows.
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ITIC-4F Synthesis Workflow

Starting Materials
(Core Aldehyde & Fluorinated Indanone)

Knoevenagel Condensation

Purification
(e.g., Column Chromatography)

Characterization
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Caption: A simplified workflow for the synthesis of ITIC-4F.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b3028472?utm_src=pdf-body-img
https://www.benchchem.com/product/b3028472?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inverted Solar Cell Fabrication Workflow

ITO Substrate Cleaning
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Caption: Step-by-step fabrication process for an inverted organic solar cell.
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Charge Generation & Transfer Pathway

Photon Absorption Exciton Generation
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Caption: The photophysical processes in a PBDB-T-SF:ITIC-4F solar cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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